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Compound of Interest

Compound Name: Dibutyl chlorendate

Cat. No.: B156090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Dibutyl chlorendate, a

chlorinated organic compound of interest in various industrial and research applications. This

guide covers its fundamental chemical identity, physical properties, synthesis precursors, and

detailed analytical methodologies for its characterization.

Chemical Identity and Nomenclature
The internationally recognized IUPAC name for Dibutyl chlorendate is dibutyl 1,4,5,6,7,7-

hexachlorobicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate.[1] It is also known by several synonyms,

which are listed in the data table below. The compound is registered under the CAS number

1770-80-5.[1][2]

Physicochemical and Toxicological Data
The key properties of Dibutyl chlorendate are summarized in the table below. This data is

essential for its handling, application, and safety considerations. The compound is noted to be

a colorless to light yellow, oily liquid.[1][3] It is classified as reasonably anticipated to be a

human carcinogen and is very toxic to aquatic life.[1]
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Property Value Source(s)

IUPAC Name

dibutyl 1,4,5,6,7,7-

hexachlorobicyclo[2.2.1]hept-

5-ene-2,3-dicarboxylate

[1]

CAS Number 1770-80-5 [1][2]

Molecular Formula C₁₇H₂₀Cl₆O₄ [1][2][4]

Molecular Weight 501.05 g/mol [1][4]

Appearance
Colorless to light yellow, oily

liquid
[1][3][5][6]

Boiling Point
500.5 °C / 932.9 °F[4]; 218 °C

at 4 Torr[6]
[4][6]

Melting Point 232 °C (decomposes) [7]

Storage Temperature 2-8°C [5][6]

Synonyms

Dibutyl 1,4,5,6,7,7-

hexachloronorborn-5-ene-2,3-

dicarboxylate, Chlorendic acid

dibutyl ester, NSC 5261

[1][2][8]

Primary Hazards

Reasonably anticipated to be a

human carcinogen; Very toxic

to aquatic life with long-lasting

effects

[1][4]

Synthesis Pathway: Precursor Synthesis
While a direct, detailed experimental protocol for the esterification of chlorendic acid to Dibutyl
chlorendate is not readily available in public literature, the synthesis of its precursor,

chlorendic acid, is well-documented. The primary route involves a Diels-Alder reaction between

hexachlorocyclopentadiene (HCCP) and maleic anhydride to form chlorendic anhydride, which

is subsequently hydrolyzed.

Experimental Protocol for Chlorendic Anhydride Synthesis:
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Reaction: In a suitable reaction vessel, combine hexachlorocyclopentadiene and maleic

anhydride.

Heating: Maintain the reaction temperature between 160-170°C.

Solvent Addition: After approximately two hours, add chlorobenzene to the mixture.

Reaction Completion: Continue the reaction for an additional two hours to ensure

completion.

Crystallization and Isolation: Cool the mixture to allow the product, chlorendic anhydride, to

crystallize. Collect the solid product via suction filtration and dry. This method has reported

yields of up to 96%.[7]

Hydrolysis to Chlorendic Acid:

The resulting chlorendic anhydride is then hydrolyzed by heating in distilled water until fully

dissolved.[7]

Upon cooling, chlorendic acid crystallizes and can be collected by filtration.[7] This acid is the

direct precursor for esterification with butanol to yield Dibutyl chlorendate.

Analytical Protocols
Characterization and quantification of Dibutyl chlorendate are critical for quality control and

research. Gas chromatography coupled with mass spectrometry (GC-MS) is the primary

analytical technique.

A. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is adapted from a method where Dibutyl chlorendate (DBC) is used as an

internal standard, demonstrating its suitability for GC-MS analysis.[2]

Sample Preparation: Prepare samples by dissolving them in a suitable organic solvent such

as iso-octane or acetonitrile. For complex matrices like adipose tissue, a QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, Safe) extraction followed by cleanup steps like Gel

Permeation Chromatography (GPC) may be necessary.[2][9]
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Injection: Inject a 1 µL volume into the GC system.

GC Conditions:

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Program: Initial temperature at 40°C, hold for 5 minutes. Ramp at 8°C/min to 180°C.

Ramp at 30°C/min to 250°C.

Solvent Delay: 2 minutes.

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70eV.

Source Temperature: 200-230°C.[2]

Transfer Line Temperature: 280-300°C.[2]

Acquisition Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required

sensitivity and selectivity.

B. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a valuable technique for the structural confirmation of Dibutyl
chlorendate by identifying its key functional groups.

Sample Preparation: As Dibutyl chlorendate is an oily liquid, it can be analyzed directly as

a thin film between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

Alternatively, a solution in a suitable infrared-transparent solvent like carbon tetrachloride

(CCl₄) can be prepared.

Instrumentation: Utilize an FTIR spectrometer equipped with a diamond Attenuated Total

Reflectance (ATR) accessory for rapid analysis without extensive sample preparation.
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Data Acquisition: Collect spectra typically in the mid-infrared range (4000-400 cm⁻¹). A

number of co-added scans (e.g., 32 or 64) are averaged to improve the signal-to-noise ratio.

Spectral Interpretation: The resulting spectrum should be analyzed for characteristic

absorption bands. Key expected peaks include:

C=O Stretch (Ester): A strong absorption band around 1730-1750 cm⁻¹.

C-O Stretch (Ester): Strong bands in the 1100-1300 cm⁻¹ region.

C-Cl Stretch: Absorptions in the 600-800 cm⁻¹ region, characteristic of the hexachloro-

bicyclo structure.

C-H Stretch (Alkyl): Bands just below 3000 cm⁻¹ from the butyl chains.

Visualized Workflow
The following diagram illustrates a logical workflow for the comprehensive characterization of a

chemical substance like Dibutyl chlorendate, from initial sourcing to final analysis and data

reporting.
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1. Sourcing & Synthesis

2. Sample Preparation

3. Instrumental Analysis

4. Data Processing & Reporting
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(FTIR Spectroscopy)
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Technical Report
& Data Archiving

Click to download full resolution via product page

Caption: Workflow for the chemical characterization of Dibutyl chlorendate.

Applications and Safety Considerations
Dibutyl chlorendate has been utilized primarily as a flame retardant additive and as an

agricultural chemical, specifically a herbicide.[1][8] Its role as a chemical intermediate is also

significant, particularly in the synthesis of other specialty chemicals.[3][8] Due to its

classification as a potential carcinogen and its high aquatic toxicity, handling of Dibutyl
chlorendate requires stringent safety protocols, including the use of appropriate personal

protective equipment (PPE), handling in well-ventilated areas, and proper disposal methods to

prevent environmental contamination.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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